4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione

• CAS No.: 35999-51-0
• Molecular Formula: C10H4Cl3F3O2
• Molecular Weight: 319.5

Description

4,4,4-Trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione is an organic compound with the molecular formula C10H5Cl3F3O2. This compound is characterized by the presence of trifluoromethyl and trichlorophenyl groups, which contribute to its unique chemical properties. It is commonly used as an intermediate in organic synthesis and has applications in various fields such as chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione typically involves the reaction of 2,2,2-trifluoroethanone with 3,4,5-trichlorobenzene under appropriate reaction conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to achieve efficient and cost-effective production. The reaction conditions are optimized to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions: 4,4,4-Trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The trifluoromethyl and trichlorophenyl groups can undergo substitution reactions with suitable nucleophiles or electrophiles

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

4,4,4-Trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It serves as a precursor for the development of drugs with potential therapeutic effects.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses .

Comparison with Similar Compounds

• 4,4,4-Trifluoro-1-(4-fluorophenyl)butane-1,3-dione
• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione
• 4,4,4-Trifluoro-1-(2-naphthyl)-1,3-butanedione

Comparison: Compared to these similar compounds, 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione is unique due to the presence of the trichlorophenyl group, which imparts distinct chemical properties and reactivity. This uniqueness makes it particularly valuable in specific synthetic applications and research studies .